Cas no 17463-53-5 (H-Ala-onp Hydrochloride)

• Product Name: H-Ala-onp Hydrochloride
• CAS No: 17463-53-5
• MF: C₉H₁₁ClN₂O₄
• MW: 246.647641420364
• MDL: MFCD00190730
• CID: 122361
• PubChem ID: 73553450
• Update Time: 2025-06-07

H-Ala-onp Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-Nitrophenyl 2-aminopropanoate hydrochloride
• H-Ala-ONp · HCl
• H-ALA-ONP HCL
• L-Alanine,4-nitrophenyl ester, monohydrochloride (9CI)
• L-ALANINE-P-NITROPHENYLESTER HYDROCHLORIDE
• ALANINE-ONP HCL
• L-ALANINE P-NITROPHENYL ESTER HYDROCHLORIDE
• (4-nitrophenyl) (2S)-2-aminopropanoate
• (S)-4-NITROPHENYL 2-AMINOPROPANOATE HCL
• 4-NITROPHENYL (2S)-2-AMINOPROPANOATE HYDROCHLORIDE
• L-Alaninep-nitrophenylesterhydrochloride
• 17463-53-5
• (4-nitrophenyl) (2S)-2-aminopropanoate;hydrochloride
• H-Ala-onp Hydrochloride
• FD21056
• H-Ala-ONp . HCl

• MDL： MFCD00190730
• Inchi： 1S/C9H10N2O4.ClH/c1-6(10)9(12)15-8-4-2-7(3-5-8)11(13)14;/h2-6H,10H2,1H3;1H/t6-;/m0./s1
• InChI Key： PCXNSMBHNXCGRR-RGMNGODLSA-N
• SMILES： Cl.O(C([C@H](C)N)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.04100
• Monoisotopic Mass: 246.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Melting Point: 193-197 ºC
• PSA: 98.14000
• LogP: 2.87290